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Abstract
Chirality is a fundamental property of many drug molecules, with different enantiomers often

exhibiting distinct pharmacological and toxicological profiles.[1][2] Consequently, the synthesis

of enantiomerically pure pharmaceuticals is a critical endeavor in modern drug development.

This guide provides an in-depth exploration of the primary strategies employed for the

synthesis of chiral pharmaceuticals, including asymmetric catalysis, biocatalysis, chiral pool

synthesis, and chiral resolution. Each section delves into the core principles, practical

applications, and detailed experimental protocols, offering researchers a comprehensive

resource to navigate the complexities of chiral synthesis.

The Imperative of Chirality in Pharmaceuticals
A significant portion of pharmaceuticals are chiral molecules, meaning they exist as non-

superimposable mirror images called enantiomers.[1][3] The human body, being a chiral

environment, often interacts differently with each enantiomer.[1] One enantiomer (the eutomer)
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may elicit the desired therapeutic effect, while the other (the distomer) could be inactive, less

active, or even responsible for adverse effects.[1][2] The tragic case of thalidomide, where one

enantiomer was sedative and the other teratogenic, serves as a stark reminder of the critical

importance of enantiomeric purity in drug safety and efficacy.[1][4]

Therefore, the ability to selectively synthesize a single enantiomer of a drug molecule is

paramount. Modern synthetic strategies have evolved to meet this demand, moving away from

the production of racemic mixtures towards highly controlled asymmetric syntheses.[1][2]

Strategic Approaches to Chiral Synthesis
The synthesis of a chiral pharmaceutical can be approached through several distinct strategies.

The choice of method depends on factors such as the molecular structure of the target, the

availability of starting materials, and scalability for industrial production.
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Figure 1: Overview of primary strategies for the synthesis of chiral pharmaceuticals.
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Asymmetric Catalysis: Building Chirality from the
Ground Up
Asymmetric catalysis involves the use of a small amount of a chiral catalyst to convert a

prochiral starting material into a chiral product with high enantioselectivity.[5] This approach is

highly atom-economical and is a cornerstone of modern pharmaceutical synthesis.

Asymmetric Hydrogenation
Principle: Asymmetric hydrogenation introduces two hydrogen atoms across a double bond of a

prochiral substrate, creating one or two new stereocenters. The stereochemical outcome is

directed by a chiral metal-ligand complex.[6][7]

Application Example: Synthesis of L-DOPA

The synthesis of L-DOPA, a drug used to treat Parkinson's disease, was one of the first

industrial applications of asymmetric hydrogenation.[4][8] The key step involves the

hydrogenation of an enamide precursor using a rhodium catalyst with a chiral diphosphine

ligand, such as DiPAMP.[8]

Protocol: Asymmetric Hydrogenation for L-DOPA Precursor[8][9]

Catalyst Preparation: In an inert atmosphere glovebox, dissolve the rhodium precursor,

[Rh(COD)2]BF4, and the chiral ligand (e.g., (R,R)-DiPAMP) in a degassed solvent such as

methanol. Stir to form the active catalyst complex.

Reaction Setup: Charge a pressure reactor with the enamide substrate and the prepared

catalyst solution.

Hydrogenation: Seal the reactor, purge with hydrogen gas, and then pressurize to the

desired level (typically 3-10 atm).

Reaction Monitoring: Stir the reaction at a controlled temperature (e.g., 50°C) and monitor

the consumption of the starting material by techniques like HPLC or TLC.

Work-up: Once the reaction is complete, carefully vent the reactor and remove the solvent

under reduced pressure. The resulting product can be purified by crystallization or
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chromatography.

Hydrolysis: The protected amino acid is then hydrolyzed under acidic conditions to yield L-

DOPA.[8]

Asymmetric Epoxidation
Principle: Asymmetric epoxidation introduces an oxygen atom across a double bond to form a

chiral epoxide. The Sharpless asymmetric epoxidation is a renowned method for this

transformation, particularly for allylic alcohols.[10][11] It utilizes a titanium tetra(isopropoxide)

catalyst, a chiral tartrate ester, and tert-butyl hydroperoxide as the oxidant.[10]

Application Example: Synthesis of Chiral Beta-Blockers

The Sharpless epoxidation has been instrumental in the synthesis of enantiomerically pure

beta-blockers.[12] The resulting chiral epoxy alcohols are versatile intermediates that can be

further elaborated to the final drug molecule.[10][13]

Biocatalysis: Harnessing Nature's Catalysts
Biocatalysis employs enzymes or whole microorganisms to perform chemical transformations

with high selectivity and under mild reaction conditions.[14][15][16] This "green chemistry"

approach is increasingly adopted in the pharmaceutical industry due to its efficiency and

sustainability.[17][18][19]

Principle: Enzymes, being inherently chiral, can distinguish between enantiomers or the

prochiral faces of a substrate, leading to highly enantioselective reactions.[20][21]

Enzymatic Kinetic Resolution
Principle: In a kinetic resolution, an enzyme selectively reacts with one enantiomer of a racemic

mixture, leaving the other enantiomer unreacted.[22] This allows for the separation of the two

enantiomers based on their different chemical forms. The maximum theoretical yield for the

desired enantiomer is 50%.

Application Example: Synthesis of Loxoprofen Intermediate
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Lipases are commonly used enzymes for the kinetic resolution of racemic alcohols and esters.

For instance, the kinetic resolution of a racemic alcohol using a lipase can produce the (S)-

acetate, a key intermediate in the synthesis of the anti-inflammatory drug Loxoprofen.[23]

Protocol: Lipase-Catalyzed Kinetic Resolution of a Racemic Alcohol[23][24]

Enzyme Immobilization (Optional but Recommended): Immobilize the lipase (e.g., from

Candida antarctica) on a solid support to improve stability and facilitate reuse.

Reaction Setup: Dissolve the racemic alcohol and an acyl donor (e.g., vinyl acetate) in a

suitable organic solvent (e.g., toluene).

Enzymatic Reaction: Add the immobilized lipase to the solution and incubate at a controlled

temperature (e.g., 30-40°C) with gentle agitation.

Monitoring: Monitor the progress of the reaction by chiral HPLC to determine the

enantiomeric excess (ee) of both the remaining starting material and the product.

Termination and Work-up: When the desired conversion is reached (ideally around 50%),

filter off the enzyme.

Separation: Separate the unreacted alcohol from the ester product using standard

techniques like column chromatography.

Asymmetric Bioreduction
Principle: Ketoreductases (KREDs) are enzymes that can reduce a prochiral ketone to a chiral

alcohol with high enantioselectivity.[14] This is a powerful method for setting a stereocenter.

Application Example: Synthesis of Atorvastatin and Sertraline Intermediates

Biocatalytic reduction is a key step in the synthesis of the cholesterol-lowering drug atorvastatin

(Lipitor) and the antidepressant sertraline.[25][26][27] For sertraline, a ketoreductase can be

used for the stereoselective reduction of a racemic tetralone to yield a key chiral alcohol

precursor.[25]

Chiral Pool Synthesis: Nature's Starting Blocks
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Principle: Chiral pool synthesis utilizes readily available, enantiomerically pure natural products,

such as amino acids, sugars, and terpenes, as starting materials.[28][29] The inherent chirality

of these starting materials is incorporated into the final drug molecule.

Application Example: Synthesis of Atorvastatin (Lipitor)

The commercial synthesis of atorvastatin employs a chiral pool approach, starting from

isoascorbic acid, an inexpensive plant-derived natural product.[30] This strategy efficiently

establishes the stereochemistry of one of the alcohol functional groups in the drug's side chain.

[30]
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Figure 2: Workflow for chiral pool synthesis.

Chiral Resolution: Separating Mirror Images
Principle: Chiral resolution involves the separation of a racemic mixture into its individual

enantiomers. This can be achieved through various techniques, including classical resolution

with a resolving agent, or more modern chromatographic methods.

Diastereomeric Salt Formation
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Principle: A racemic mixture is reacted with an enantiomerically pure resolving agent to form a

pair of diastereomers. These diastereomers have different physical properties (e.g., solubility)

and can be separated by crystallization. The resolving agent is then removed to yield the

separated enantiomers.

Application Example: Commercial Production of Sertraline

The commercial route to the antidepressant sertraline involves the resolution of a racemic

intermediate with D-mandelic acid.[31][32]

Chiral Chromatography
Principle: Chiral chromatography separates enantiomers based on their differential interactions

with a chiral stationary phase (CSP). Preparative supercritical fluid chromatography (SFC) has

emerged as a powerful, green, and efficient technique for chiral separations in the

pharmaceutical industry.[33][34][35]

Advantages of Preparative SFC:[33][36]

Speed: Separations are typically much faster than with traditional HPLC.

Reduced Solvent Consumption: Utilizes supercritical CO2 as the primary mobile phase,

significantly reducing the use of organic solvents.

Efficiency: The low viscosity and high diffusivity of supercritical fluids lead to improved

separation efficiency.

Protocol: General Workflow for Preparative Chiral SFC

Method Development: Screen various chiral stationary phases and co-solvents at an

analytical scale to identify the optimal separation conditions.

Scale-Up: Transfer the optimized analytical method to a preparative SFC system. Adjust flow

rates and injection volumes for the desired throughput.

Purification: Inject the racemic mixture onto the preparative column.

Fraction Collection: Collect the separated enantiomers as they elute from the column.
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Solvent Removal: Evaporate the mobile phase to isolate the pure enantiomers.

Comparative Analysis of Synthetic Strategies
Strategy Advantages Disadvantages

Asymmetric Catalysis

High atom economy, catalytic

nature allows for large-scale

production.

Catalyst development can be

time-consuming and

expensive.

Biocatalysis

High selectivity, mild reaction

conditions, environmentally

friendly.[15][16]

Enzyme stability and substrate

scope can be limiting, long

development times for new

enzymes.[20]

Chiral Pool Synthesis
Readily available and often

inexpensive starting materials.

Limited to target molecules

that are structurally related to

available chiral building blocks.

Chiral Resolution
Applicable to a wide range of

compounds.

Maximum yield of 50% for the

desired enantiomer, can be

resource-intensive.

Conclusion
The synthesis of chiral pharmaceuticals is a dynamic and evolving field. The choice of synthetic

strategy is a critical decision in the drug development process, with significant implications for

efficiency, cost, and environmental impact. Asymmetric catalysis and biocatalysis represent the

forefront of enantioselective synthesis, offering elegant and efficient routes to complex chiral

molecules. Chiral pool synthesis remains a valuable strategy when suitable starting materials

are available, while chiral resolution, particularly with the advent of preparative SFC, provides a

powerful tool for obtaining enantiomerically pure compounds. A thorough understanding of

these diverse methodologies is essential for researchers and scientists working to develop the

next generation of safe and effective chiral medicines.

References
Chen, C., & Reamer, R. A. (1999). Efficient Enantioselective Synthesis of Sertraline, a Potent

Antidepressant, via a Novel Intramolecular Nucleophilic Addition to Imine. Organic Letters,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.longdom.org/open-access-pdfs/role-of-biocatalyst-in-pharmaceutical-manufacturing-and-its-mechanism.pdf
https://www.researchgate.net/publication/6679712_Biocatalysis_Synthesis_of_Chiral_Intermediates_for_Drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC5430392/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1(2), 293-294. Available at: [Link]

Tamatam, R., & Shin, D. (2023). Asymmetric Synthesis of US-FDA Approved Drugs over Five

Years (2016–2020): A Recapitulation of Chirality. Pharmaceuticals, 16(3), 339. Available at:

[Link]

American Chemical Society. (n.d.). Efficient Enantioselective Synthesis of Sertraline, a

Potent Antidepressant, via a Novel Intramolecular Nucleophilic Addition to Imine. American

Chemical Society. Available at: [Link]

Rossino, G., Robescu, M. S., & Licastro, E. (2022). Biocatalysis: A smart and green tool for

the preparation of chiral drugs. Chirality, 34(10), 1403-1422. Available at: [Link]

Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid

Chromatography for Chiral Separations. Available at: [Link]

Pharmaceutical Technology. (2006). Supercritical Fluid Chiral Separations. Available at:

[Link]

Pharma Focus Asia. (n.d.). The Growing Role of Biocatalysis in Industrial Synthesis.

Available at: [Link]

LCGC International. (2013). Advances in Supercritical Fluid Chromatography for the Analysis

of Chiral and Achiral Pharmaceuticals. Available at: [Link]

Wikipedia. (n.d.). Chiral pool. Available at: [Link]

Wang, T., et al. (2016). A Perspective on the Application of Preparative Supercritical Fluid

Chromatography Using Achiral Stationary Phases in Pharmaceutical Drug Discovery and

Development. American Pharmaceutical Review. Available at: [Link]

Jiang, W., et al. (2020). Synthesizing Chiral Drug Intermediates by Biocatalysis. Applied

Biochemistry and Biotechnology, 192(2), 527-544. Available at: [Link]

De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Supercritical fluid

chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical

and Biomedical Analysis, 69, 77-92. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://pubs.acs.org/doi/10.1021/ol990608g
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10055272/
https://pubs.acs.org/doi/10.1021/ol990608g
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9542562/
https://selvita.com/blog/faster-greener-and-more-efficient-preparative-supercritical-fluid-chromatography-for-chiral-separations/
https://www.pharmtech.com/view/supercritical-fluid-chiral-separations
https://www.pharmafocusasia.com/articles/the-growing-role-of-biocatalysis-in-industrial-synthesis
https://www.chromatographyonline.com/view/advances-supercritical-fluid-chromatography-analysis-chiral-and-achiral-pharmaceuticals
https://en.wikipedia.org/wiki/Chiral_pool
https://www.americanpharmaceuticalreview.com/Featured-Articles/186255-A-Perspective-on-the-Application-of-Preparative-Supercritical-Fluid-Chromatography-Using-Achiral-Stationary-Phases-in-Pharmaceutical-Drug-Discovery-and-Development/
https://pubmed.ncbi.nlm.nih.gov/32323141/
https://www.fagg-afmps.be/sites/default/files/downloads/review_sfc_jpba_2012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Truppo, M. D. (2017). Biocatalysis in the Pharmaceutical Industry: The Need for Speed. ACS

Medicinal Chemistry Letters, 8(5), 476-480. Available at: [Link]

PubMed. (1999). Efficient enantioselective synthesis of sertraline, a potent antidepressant,

via a novel intramolecular nucleophilic addition to imine. Available at: [Link]

Longdom Publishing. (n.d.). Role of Biocatalyst in Pharmaceutical Manufacturing and its

Mechanism. Available at: [Link]

Wikipedia. (n.d.). Atorvastatin. Available at: [Link]

ResearchGate. (n.d.). Biocatalysis: Synthesis of Chiral Intermediates for Drugs. Available at:

[Link]

Royal Society of Chemistry. (2020). Recent advances in asymmetric synthesis of chiral

amides and peptides: racemization-free coupling reagents. Organic & Biomolecular

Chemistry, 18(38), 7489-7504. Available at: [Link]

Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for

Development of Pharmaceuticals. Enzymes in Pharmaceutical Sciences: Production,

Applications and Future Prospects. Available at: [Link]

Scite.ai. (n.d.). Chemoenzymatic Synthesis of Sertraline. Available at: [Link]

ResearchGate. (2022). Biocatalysis: A smart and green tool for the preparation of chiral

drugs. Available at: [Link]

Universidad de Castilla-La Mancha. (n.d.). Catalytic asymmetric synthesis. Available at:

[Link]

Magano, J., & Dunetz, J. R. (2012). Asymmetric Synthesis of Active Pharmaceutical

Ingredients. Chemical Reviews, 112(4), 2177-2250. Available at: [Link]

Wikipedia. (n.d.). Asymmetric hydrogenation. Available at: [Link]

PubMed. (2023). Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–

2020): A Recapitulation of Chirality. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5430284/
https://pubmed.ncbi.nlm.nih.gov/10719225/
https://www.longdom.org/open-access/role-of-biocatalyst-in-pharmaceutical-manufacturing-and-its-mechanism-116521.html
https://en.wikipedia.org/wiki/Atorvastatin
https://www.researchgate.net/publication/271221768_Biocatalysis_Synthesis_of_Chiral_Intermediates_for_Drugs
https://pubs.rsc.org/en/content/articlelanding/2020/ob/d0ob01445k
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7121765/
https://scite.ai/papers/10.1002/cctc.201700688
https://www.researchgate.net/publication/362689539_Biocatalysis_A_smart_and_green_tool_for_the_preparation_of_chiral_drugs
https://www.uclm.es/profesorado/pablofernandez/QUIMICA_ORGANICA_AVANZADA/archivos/Asymmetric%20Synthesis.pdf
https://pubs.acs.org/doi/10.1021/cr200346h
https://en.wikipedia.org/wiki/Asymmetric_hydrogenation
https://pubmed.ncbi.nlm.nih.gov/36986439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anveshana's International Publication. (n.d.). EXPLORING THE ROLE OF BIOCATALYSIS

IN PHARMACEUTICAL SYNTHESIS. Available at: [Link]

Klunder, J. M., Ko, S. Y., & Sharpless, K. B. (1986). Asymmetric epoxidation of allyl alcohol:

efficient routes to homochiral. beta. -adrenergic blocking agents. The Journal of Organic

Chemistry, 51(19), 3710-3712. Available at: [Link]

ResearchGate. (n.d.). Scheme 14. Enzymatic kinetic resolution of the racemic alcohol...

Available at: [Link]

ResearchGate. (2024). (PDF) Asymmetric Synthesis: Principles, Strategies, and Applications

in Pharmaceuticals. Available at: [Link]

ResearchGate. (2024). (PDF) Advances in Biocatalysis for Sustainable Pharmaceutical

Synthesis: Applications, Technological Progress, and Future Directions. Available at: [Link]

ResearchGate. (n.d.). Biocatalytic synthesis of atorvastatin intermediates. Available at: [Link]

Rachwalski, M., Vermue, N., & Rutjes, F. P. (2013). Recent advances in enzymatic and

chemical deracemisation of racemic compounds. Chemical Society Reviews, 42(23), 9268-

9282. Available at: [Link]

Li, X., et al. (2012). Stereoselective introduction of two chiral centers by a single

diketoreductase: an efficient biocatalytic route for the synthesis of statin side chains. Organic

Letters, 14(3), 800-803. Available at: [Link]

MDPI. (2023). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-

propanol: A Building Block for β-Blockers. Available at: [Link]

ResearchGate. (n.d.). Asymmetric Hydrogenations – The Monsanto L‐Dopa Process.

Available at: [Link]

ResearchGate. (n.d.). Structures of Lipitor (atorvastatin) and Crestor (rosuvastatin). Available

at: [Link]

YouTube. (2015). Chirality in Pharmaceutical Synthesis. Available at: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://anveshanaindia.com/journals/index.php/ijirssc/article/view/1715/1647
https://pubs.acs.org/doi/abs/10.1021/jo00369a052
https://www.researchgate.net/figure/Scheme-14-Enzymatic-kinetic-resolution-of-the-racemic-alcohol-2-p-p-methoxy-phenyl_fig12_323284061
https://www.researchgate.net/publication/383823793_Asymmetric_Synthesis_Principles_Strategies_and_Applications_in_Pharmaceuticals
https://www.researchgate.net/publication/381534914_Advances_in_Biocatalysis_for_Sustainable_Pharmaceutical_Synthesis_Applications_Technological_Progress_and_Future_Directions
https://www.researchgate.net/publication/264805722_Biocatalytic_synthesis_of_atorvastatin_intermediates
https://pubs.rsc.org/en/content/articlelanding/2013/cs/c3cs60177a
https://pubmed.ncbi.nlm.nih.gov/22248316/
https://www.mdpi.com/1422-0067/24/20/15082
https://www.researchgate.net/publication/230193855_Asymmetric_Hydrogenations-_The_Monsanto_L-Dopa_Process
https://www.researchgate.net/figure/Structures-of-Lipitor-atorvastatin-and-Crestor-rosuvastatin_fig1_51590215
https://www.youtube.com/watch?v=kYp5y_aQi3c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Szymański, J., et al. (2021). Simultaneous Enantiodivergent Synthesis of Diverse Lactones

and Lactams via Sequential One-Pot Enzymatic Kinetic Resolution–Ring-Closing Metathesis

Reactions. Molecules, 26(11), 3369. Available at: [Link]

Pharmaceutical Technology. (2008). Manufacture of Asymmetric Hydrogenation Catalysts.

Available at: [Link]

ETH Zurich. (2015). Asymmetric Hydrogenation. Available at: [Link]

Pàmies, O., & Bäckvall, J. E. (2002). Enzymatic kinetic resolution and chemoenzymatic

dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones.

The Journal of Organic Chemistry, 67(4), 1261-1265. Available at: [Link]

Chiralpedia. (2024). Asymmetric Synthesis in Industry: From Lab to Market. Available at:

[Link]

Semantic Scholar. (n.d.). Figure 1 from Atorvastatin (Lipitor) by MCR. Available at: [Link]

Wikipedia. (n.d.). Sharpless epoxidation. Available at: [Link]

National Institutes of Health. (n.d.). Synthetic Applications of Chiral Unsaturated Epoxy

Alcohols Prepared by Sharpless Asymmetric Epoxidation. Available at: [Link]

ResearchGate. (2022). (PDF) Sharpless Asymmetric Epoxidation: Applications in the

Synthesis of Bioactive Natural Products. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A
Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8199572/
https://www.pharmtech.com/view/manufacture-asymmetric-hydrogenation-catalysts
https://bode.ethz.ch/content/dam/ethz/special-interest/chab/organic-chemistry/bode-group/education/OCVI-HS2015/asymmetric-hydrogenation-2015.pdf
https://pubmed.ncbi.nlm.nih.gov/11846671/
https://www.chiralpedia.com/blog/asymmetric-synthesis-in-industry-from-lab-to-market/
https://www.semanticscholar.org/paper/Atorvastatin-(Lipitor)-by-MCR-D%C3%B6mling/715b5e7d5d28b8b1a51c4a004f253a67d02029c7/figure/0
https://en.wikipedia.org/wiki/Sharpless_epoxidation
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222285/
https://www.researchgate.net/publication/364805872_Sharpless_Asymmetric_Epoxidation_Applications_in_the_Synthesis_of_Bioactive_Natural_Products
https://www.benchchem.com/product/b1600573?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10052577/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10052577/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016-2020): A
Recapitulation of Chirality - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Synthesizing Chiral Drug Intermediates by Biocatalysis - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Asymmetric Synthesis in Industry: From Lab to Market – Chiralpedia [chiralpedia.com]

5. researchgate.net [researchgate.net]

6. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]

7. pharmtech.com [pharmtech.com]

8. uclm.es [uclm.es]

9. ethz.ch [ethz.ch]

10. Sharpless epoxidation - Wikipedia [en.wikipedia.org]

11. researchgate.net [researchgate.net]

12. pubs.acs.org [pubs.acs.org]

13. Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless
Asymmetric Epoxidation - PMC [pmc.ncbi.nlm.nih.gov]

14. Biocatalysis: A smart and green tool for the preparation of chiral drugs - PMC
[pmc.ncbi.nlm.nih.gov]

15. longdom.org [longdom.org]

16. researchgate.net [researchgate.net]

17. pharmafocusasia.com [pharmafocusasia.com]

18. publications.anveshanaindia.com [publications.anveshanaindia.com]

19. researchgate.net [researchgate.net]

20. Biocatalysis in the Pharmaceutical Industry: The Need for Speed - PMC
[pmc.ncbi.nlm.nih.gov]

21. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of
Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

22. Recent advances in enzymatic and chemical deracemisation of racemic compounds -
Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60175G [pubs.rsc.org]

23. researchgate.net [researchgate.net]

24. mdpi.com [mdpi.com]

25. scite.ai [scite.ai]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36986439/
https://pubmed.ncbi.nlm.nih.gov/36986439/
https://pubmed.ncbi.nlm.nih.gov/32323141/
https://pubmed.ncbi.nlm.nih.gov/32323141/
https://chiralpedia.com/blog/asymmetric-synthesis-in-industry-from-lab-to-market/
https://www.researchgate.net/publication/395346746_Asymmetric_Synthesis_Principles_Strategies_and_Applications_in_Pharmaceuticals
https://en.wikipedia.org/wiki/Asymmetric_hydrogenation
https://www.pharmtech.com/view/manufacture-asymmetric-hydrogenation-catalysts
https://www.uclm.es/-/media/Files/C01-Centros/irica/DOCUMENTOS-VARIOS/nobel/2001-Soporte-cientfico.ashx?la=es
https://ethz.ch/content/dam/ethz/special-interest/chab/organic-chemistry/bode-group-dam/documents/open-source-lecture-notes/asymmetric-hydrogenation-2015.pdf
https://en.wikipedia.org/wiki/Sharpless_epoxidation
https://www.researchgate.net/publication/343533342_Sharpless_Asymmetric_Epoxidation_Applications_in_the_Synthesis_of_Bioactive_Natural_Products
https://pubs.acs.org/doi/10.1021/jo00369a032
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263200/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6263200/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9805200/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9805200/
https://www.longdom.org/open-access-pdfs/role-of-biocatalyst-in-pharmaceutical-manufacturing-and-its-mechanism.pdf
https://www.researchgate.net/publication/6679712_Biocatalysis_Synthesis_of_Chiral_Intermediates_for_Drugs
https://www.pharmafocusasia.com/articles/the-growing-role-of-biocatalysis-in-industrial-synthesis
http://publications.anveshanaindia.com/wp-content/uploads/2024/07/EXPLORING-THE-ROLE-OF-BIOCATALYSIS-IN-PHARMACEUTICAL-SYNTHESIS.pdf
https://www.researchgate.net/publication/385726626_Advances_in_Biocatalysis_for_Sustainable_Pharmaceutical_Synthesis_Applications_Technological_Progress_and_Future_Directions
https://pmc.ncbi.nlm.nih.gov/articles/PMC5430392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5430392/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4030968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4030968/
https://pubs.rsc.org/en/content/articlehtml/2013/cs/c3cs60175g
https://pubs.rsc.org/en/content/articlehtml/2013/cs/c3cs60175g
https://www.researchgate.net/figure/Scheme-14-Enzymatic-kinetic-resolution-of-the-racemic-alcohol-2-p-p-methoxy-phenyl_fig1_286882479
https://www.mdpi.com/1422-0067/25/19/10730
https://scite.ai/reports/chemoenzymatic-synthesis-of-sertraline-5Mvd2GD
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


26. researchgate.net [researchgate.net]

27. Stereoselective introduction of two chiral centers by a single diketoreductase: an efficient
biocatalytic route for the synthesis of statin side chains - PubMed [pubmed.ncbi.nlm.nih.gov]

28. Chiral pool - Wikipedia [en.wikipedia.org]

29. solutions.bocsci.com [solutions.bocsci.com]

30. Atorvastatin - Wikipedia [en.wikipedia.org]

31. pubs.acs.org [pubs.acs.org]

32. pubs.acs.org [pubs.acs.org]

33. selvita.com [selvita.com]

34. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

35. fagg.be [fagg.be]

36. pharmtech.com [pharmtech.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Chiral Pharmaceuticals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600573/docs#application-notes-and-protocols-for-
the-synthesis-of-chiral-pharmaceuticals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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